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Compound of Interest

Compound Name: ER-851

Cat. No.: B15579985

Disclaimer: ER-851 is a fictional substance. The following disposal procedure is a hypothetical
example based on general best practices for the safe handling and disposal of hazardous
chemical waste. Always refer to the specific Safety Data Sheet (SDS) and your institution's
Environmental Health and Safety (EHS) guidelines for any real chemical substance.

This document provides essential safety and logistical information for the proper disposal of
ER-851, a fictional, moderately hazardous organic solvent. The procedural guidance herein is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory operations.

ER-851 Hazard Profile and Properties

A thorough understanding of a chemical's properties is critical for its safe disposal. The fictional
properties of ER-851 are summarized below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15579985?utm_src=pdf-interest
https://www.benchchem.com/product/b15579985?utm_src=pdf-body
https://www.benchchem.com/product/b15579985?utm_src=pdf-body
https://www.benchchem.com/product/b15579985?utm_src=pdf-body
https://www.benchchem.com/product/b15579985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Safety Implication

Chemical Class

Halogenated Organic Solvent

Potential for reactivity with
certain chemical classes;
requires careful waste

segregation.

Physical State

Colorless liquid

Poses an inhalation and

dermal contact risk.

Odor threshold may not be a

Odor Sweet, chloroform-like reliable indicator of hazardous
concentration.
o Reactive with strong oxidizing Do not mix with oxidizers or
Reactivity .
agents and bases. bases in waste streams.[1]
Assumed toxic upon ingestion Requires appropriate Personal
Toxicity and inhalation. Mild skin and Protective Equipment (PPE) to

eye irritant.

prevent exposure.

Environmental Fate

Not readily biodegradable.

Must be disposed of as
hazardous waste; do not

dispose of down the drain.[2]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling ER-851 waste to prevent exposure.

The required level of protection is determined by the specific disposal task.

PPE Level

Equipment

When to Use

Level D (Standard Lab Use)

Closed-toe shoes, lab coat,
nitrile gloves, safety glasses
with side shields.

General handling of ER-851 in
a well-ventilated area or fume
hood.

Level C (Enhanced Protection)

Level D PPE plus a chemical-
resistant apron and a face
shield.

When transferring large
volumes of ER-851 waste or

during spill cleanup.
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Step-by-Step Disposal Procedures for ER-851
Immediate Safety and Waste Segregation

Work in a Ventilated Area: Always handle ER-851 waste inside a certified chemical fume
hood to minimize inhalation exposure.

Segregate Waste Streams: Do not mix ER-851 waste with other chemical waste streams
unless explicitly permitted by your institution's EHS guidelines. In particular, keep it separate
from acids, bases, and oxidizing agents.[1]

Liquid Waste: Collect all liquid ER-851 waste, including used solvents and contaminated
agueous solutions, in a designated, compatible waste container.

Solid Waste: Collect solid ER-851 waste (e.g., contaminated filter paper, gloves, weigh
boats) in a dedicated, clearly labeled, puncture-resistant container lined with a heavy-duty
plastic bag. Do not mix solids with liquid waste.[3]

Sharps: Any sharps (needles, razor blades) contaminated with ER-851 must be placed in a
designated sharps container.

Waste Container Management

Use Compatible Containers: ER-851 liquid waste must be stored in containers made of a
compatible material, such as glass or high-density polyethylene (HDPE), with a leak-proof,
screw-on cap.[3][4] Do not use containers that may degrade or react with the solvent.

Keep Containers Closed: Waste containers must be kept securely capped at all times,
except when adding waste.[3][5] This prevents the release of volatile organic compounds
(VOCs) and reduces the risk of spills.

Do Not Overfill: Fill containers to no more than 90% of their capacity to allow for vapor
expansion and to prevent spills when moving the container.[1]

Secondary Containment: Place waste containers in a secondary containment bin or tray that
can hold at least 110% of the volume of the largest container.[3] This will contain any
potential leaks or spills.
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Labeling and Storage

o Properly Label Containers: All ER-851 waste containers must be clearly labeled with the
words "Hazardous Waste," the full chemical name ("ER-851"), and a description of the
contents.[5][6]

o Satellite Accumulation Area (SAA): Store waste containers in a designated satellite
accumulation area, which should be at or near the point of generation.[1]

o Storage Limits: Adhere to your institution's limits on the volume of hazardous waste that can
be stored in an SAA (typically up to 55 gallons) and the time limit for storage (often up to 90
days from the start of accumulation).[3]

Arranging for Waste Disposal

» Request a Pickup: Once a waste container is full or nearing its storage time limit, arrange for
its collection by your institution's Environmental Health and Safety (EHS) department.

» Follow Institutional Procedures: Follow your institution's specific procedures for requesting a
hazardous waste pickup, which may involve an online form or a phone call.

Experimental Protocol: Decontamination of
Glassware

This protocol details the procedure for decontaminating glassware that has been in contact with
ER-851.

Preparation: Don Level D PPE as described in the table above.

Initial Rinse: In a fume hood, rinse the glassware three times with a suitable organic solvent
(e.g., acetone) that is miscible with ER-851. Collect this rinsate as ER-851 hazardous waste.

[5]

Washing: Wash the rinsed glassware with laboratory detergent and warm water.

Final Rinse: Rinse the glassware thoroughly with deionized water.

Drying: Allow the glassware to air dry or place it in a drying oven.
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Visualizing the Disposal Workflow

The following diagram illustrates the key decision points and steps in the ER-851 disposal
process.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ER-851 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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